Cas no 1708251-29-9 ([4-Phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol)

• Product Name: [4-Phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol
• CAS No: 1708251-29-9
• MF: C₁₅H₁₃NOS
• MW: 255.334822416306
• CID: 5741137
• PubChem ID: 75466288
• Update Time: 2023-11-10

[4-Phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• BS-4697
• (4-phenyl-3-pyrrol-1-ylthiophen-2-yl)methanol
• [4-phenyl-3-(1H-pyrrol-1-yl)-2-thienyl]methanol
• [4-phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol
• AKOS026674658
• 1708251-29-9
• (4-Phenyl-3-pyrrol-1-yl-thiophen-2-yl)-methanol
• 2-Thiophenemethanol, 4-phenyl-3-(1H-pyrrol-1-yl)-
• [4-Phenyl-3-(1H-pyrrol-1-yl)thiophen-2-yl]methanol

• Inchi： 1S/C15H13NOS/c17-10-14-15(16-8-4-5-9-16)13(11-18-14)12-6-2-1-3-7-12/h1-9,11,17H,10H2
• InChI Key： MWJCKAIHMKJPNH-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C(=C1CO)N1C=CC=C1

Computed Properties

• Exact Mass: 255.07178521g/mol
• Monoisotopic Mass: 255.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.4Ų